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Compound of Interest

Compound Name: 2,2-Dibromohexane

Cat. No.: B039414 Get Quote

Disclaimer: Direct and comprehensive toxicological and metabolic data for 2,2-dibromohexane
is not readily available in published literature. The following guide has been compiled using

information from safety data sheets (SDS) of its isomers (e.g., 1,6-dibromohexane, 2,5-

dibromohexane) and related halogenated hydrocarbons. This information should be used as a

precautionary guide, and all handling of 2,2-dibromohexane should be conducted with the

assumption that it possesses similar or potentially greater hazards.

Chemical and Physical Properties
2,2-Dibromohexane is a geminal dihalide, meaning both bromine atoms are attached to the

same carbon atom.[1][2] This structural feature influences its chemical reactivity and potential

biological activity. While detailed experimental data is sparse, some properties can be noted.

Property Value Source

Molecular Formula C6H12Br2 [3]

IUPAC Name 2,2-dibromohexane [3]

CAS Number 116530-77-9 [3]

Hazard Identification and Classification
Based on data from isomeric compounds, 2,2-dibromohexane should be treated as a

hazardous substance. The primary hazards associated with similar dibromoalkanes are
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summarized below.

Hazard Class
Classification (based on
isomers)

GHS Hazard Statement
(Anticipated)

Acute Toxicity, Oral Harmful if swallowed H302: Harmful if swallowed

Skin Corrosion/Irritation Causes skin irritation H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation

H319: Causes serious eye

irritation

Respiratory or Skin

Sensitization

May cause an allergic skin

reaction

H317: May cause an allergic

skin reaction

Specific target organ toxicity —

single exposure
May cause respiratory irritation

H335: May cause respiratory

irritation

Health and Safety Information
The following table summarizes key health and safety information extrapolated from data on

dibromohexane isomers.
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Parameter Information (Based on Isomer Data)

Toxicological Summary

To the best of current knowledge, the acute and

chronic toxicity of 2,2-dibromohexane are not

fully known.[4] However, related compounds are

harmful if swallowed and may cause allergic

skin reactions.[4]

Routes of Exposure Inhalation, ingestion, skin and eye contact.

Symptoms of Exposure

May include skin and eye irritation, respiratory

tract irritation, and allergic skin reactions.[5][6]

Ingestion may cause gastrointestinal distress.

Carcinogenicity

No classification data on carcinogenic properties

of 2,2-dibromohexane is available from EPA,

IARC, NTP, OSHA, or ACGIH.[4]

Reproductive Toxicity No effects are currently known.[4]

Experimental Protocols
Due to the lack of specific studies on 2,2-dibromohexane, the following are generalized

experimental protocols for assessing the types of hazards identified for its isomers. These are

provided for informational purposes and should be adapted based on specific experimental

designs and regulatory guidelines.

Skin Irritation/Corrosion Test (Based on OECD Guideline
404)

Test System: Healthy, young adult albino rabbits.

Procedure: a. Approximately 24 hours before the test, closely clip the fur on the dorsal area

of the trunk of the animal. b. Apply 0.5 mL of the test substance (undiluted) to a small area

(approximately 6 cm²) of the clipped skin. c. Cover the application site with a gauze patch

and porous tape. d. After a 4-hour exposure period, remove the patch and wash the treated

area with a suitable solvent, followed by water, to remove any residual test substance. e.
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Observe and grade the skin reactions (erythema and edema) at 1, 24, 48, and 72 hours after

patch removal.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

Test System: Healthy, young adult female rats.

Procedure: a. Fast the animals overnight prior to dosing. b. Administer the test substance by

gavage at one of the fixed dose levels (5, 50, 300, or 2000 mg/kg body weight). c. Observe

the animals for mortality and clinical signs of toxicity for at least 14 days. d. Record body

weight changes. e. Conduct a gross necropsy on all animals at the end of the observation

period.

Handling and Safety Precautions
Given the potential hazards, strict safety protocols should be followed when handling 2,2-
dibromohexane.

Precaution Category Recommended Procedures

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.[7]

Personal Protective Equipment (PPE)
Wear protective gloves (e.g., Viton®), chemical

safety goggles, and a lab coat.[5]

Handling
Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing vapors or mist.[8]

Storage
Keep in a tightly closed container in a dry, cool,

and well-ventilated place.[7]

Spill and Disposal

Absorb spills with an inert material (e.g., sand,

vermiculite) and place in a suitable container for

disposal.[8] Dispose of waste in accordance

with local, regional, and national regulations.
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Visualizations
General Laboratory Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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